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Compound of Interest

Compound Name: 5-Oxohexanenitrile

Cat. No.: B084432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-oxohexanenitrile, a key

intermediate in the synthesis of various organic compounds. The document details its structural

formula, explores its various isomers, presents key physicochemical data, and outlines a

detailed experimental protocol for its synthesis.

Structural Formula of 5-Oxohexanenitrile
5-Oxohexanenitrile, also known as 4-acetylbutyronitrile, is a bifunctional organic molecule

containing both a ketone and a nitrile functional group.[1] Its molecular formula is C₆H₉NO, and

its molecular weight is approximately 111.14 g/mol .[1][2][3] The structure consists of a six-

carbon chain with a nitrile group (-C≡N) at one terminus (C1) and a ketone group (C=O) at the

C5 position.

The IUPAC name for this compound is 5-oxohexanenitrile.[1] Other synonyms include 5-

oxohexanonitrile, 5-ketohexanenitrile, and methyl 3-cyanopropyl ketone.[1][2][4]
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Caption: Structural representation of 5-Oxohexanenitrile.

Isomerism in 5-Oxohexanenitrile
Isomers are molecules that share the same molecular formula but have different arrangements

of atoms.[5][6] For C₆H₉NO, a variety of constitutional isomers and tautomers exist.

Constitutional Isomers
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Constitutional isomers have the same molecular formula but different connectivity.[5][6][7]

These can be categorized as positional, skeletal, or functional group isomers.

Positional Isomers: These isomers differ in the position of the functional groups (ketone and

nitrile) along the carbon backbone.

Skeletal Isomers: These isomers have different arrangements of the carbon chain, such as

branching.

Functional Group Isomers: These isomers have different functional groups altogether,

despite having the same molecular formula. Examples include cyclic structures, amides, or

compounds with hydroxyl and alkyne groups.
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Constitutional Isomers

C₆H₉NO

Positional Isomers
(e.g., 4-Oxohexanenitrile)

Different functional group position

Skeletal Isomers
(e.g., 4-Methyl-3-oxopentanenitrile)

Different carbon skeleton

Functional Group Isomers
(e.g., N-acetyl-2-pyrrolidinone)

Different functional groups

5-Oxohexanenitrile (Keto form)
NC-(CH₂)₃-C(=O)-CH₃

5-Hydroxyhex-4-enenitrile (Enol form)
NC-(CH₂)₂-CH=C(OH)-CH₃

 H⁺ or OH⁻ catalyst

 

Experimental Setup

Feeding Unit
(Acetone, Acrylonitrile, N-Propylamine)

Microreactor Unit
(13m capillary, 200-230°C, 5 MPa)

Reactant Input

Cooling Unit
(Water bath, 25°C)

Product Effluent

Analysis Unit
(Gas Chromatography)

Sample Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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